Cas no 132198-20-0 (4-amino-1-[(2R,6S)-6-(hydroxymethyl)-3,6-dihydro-2H-pyran-2-yl]pyrimidin-2(1H)-one)

• Product name: 4-amino-1-[(2R,6S)-6-(hydroxymethyl)-3,6-dihydro-2H-pyran-2-yl]pyrimidin-2(1H)-one
• CAS No: 132198-20-0
• MF: C₁₀H₁₃N₃O₃
• MW: 223.22852
• CID: 1229761
• PubChem ID: 453157

4-amino-1-[(2R,6S)-6-(hydroxymethyl)-3,6-dihydro-2H-pyran-2-yl]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2R,6S)-6-(hydroxymethyl)-3,6-dihydro-2H-pyran-2-yl]pyrimidin-2(1H)-one
• 1-(2,3,4-Trideoxy-.beta.-D-glycero-hex-3-enopyranosyl)cytosine
• 1-(2,3,4-Trideoxy-beta-D-glycero-hex-3-enopyranosyl)cytosine
• 4-amino-1-[(2R,6S)-6-(hydroxymethyl)-3,6-dihydro-2H-pyran-2-yl]pyrimidin-2-one
• DTXSID80157425
• 132198-20-0
• 2(1H)-Pyrimidinone, 4-amino-1-(3,6-dihydro-6-(hydroxymethyl)-2H-pyran-2-yl)-, (2R-cis)-
• 2(1H)-Pyrimidinone, 4-amino-1-[3,6-dihydro-6-(hydroxymethyl)-2H-pyran-2-yl]-, (2R-cis)-

• Inchi： InChI=1S/C10H13N3O3/c11-8-4-5-13(10(15)12-8)9-3-1-2-7(6-14)16-9/h1-2,4-5,7,9,14H,3,6H2,(H2,11,12,15)/t7-,9+/m0/s1
• InChI Key： XCGYEIVKJJFVIP-IONNQARKSA-N
• SMILES： C1C=CC(OC1N2C=CC(=NC2=O)N)CO

Computed Properties

• Exact Mass: 223.09579
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 88.15